2-(2,3,5,6-Tetrafluorophenoxy)propanamide

• IUPAC Name: 2-(2,3,5,6-tetrafluorophenoxy)propanamide
• InChI: InChI=1S/C9H7F4NO2/c1-3(9(14)15)16-8-6(12)4(10)2-5(11)7(8)13/h2-3H,1H3,(H2,14,15)
• InChI Key: NKWBYHZAAWGQAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N)OC1=C(C(=CC(=C1F)F)F)F
• Molecular Formula: C9H7F4NO2
• Molecular Weight: 237.15 g/mol

Description

2-(2,3,5,6-Tetrafluorophenoxy)propanamide, also known as TPPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a white crystalline solid with a molecular weight of 253.15 g/mol and a melting point of 102-104°C.

Mechanism of Action

2-(2,3,5,6-Tetrafluorophenoxy)propanamide is known to inhibit the activity of certain enzymes such as fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL). These enzymes play a role in the metabolism of endocannabinoids, which are lipid signaling molecules that regulate various physiological processes. By inhibiting these enzymes, 2-(2,3,5,6-Tetrafluorophenoxy)propanamide can increase the levels of endocannabinoids in the body, which can have various effects on the body.
Biochemical and Physiological Effects:
Studies have shown that 2-(2,3,5,6-Tetrafluorophenoxy)propanamide can have various biochemical and physiological effects on the body. For example, it has been shown to have anti-inflammatory and analgesic effects, which may be due to its ability to increase the levels of endocannabinoids in the body. It has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,3,5,6-Tetrafluorophenoxy)propanamide in lab experiments is its high purity, which makes it a reliable reagent for the synthesis of organic compounds. Another advantage is its ability to inhibit certain enzymes, which can be useful in studying the role of these enzymes in various physiological processes. However, one limitation of using 2-(2,3,5,6-Tetrafluorophenoxy)propanamide is that it can be expensive to synthesize, which may limit its use in some experiments.

Future Directions

There are several future directions for the research on 2-(2,3,5,6-Tetrafluorophenoxy)propanamide. One direction is to study its potential as a drug candidate for the treatment of various diseases. Another direction is to explore its use as a building block for the synthesis of novel materials with unique properties. Additionally, more research is needed to fully understand the mechanism of action of 2-(2,3,5,6-Tetrafluorophenoxy)propanamide and its effects on the body.

Synthesis Methods

The synthesis of 2-(2,3,5,6-Tetrafluorophenoxy)propanamide involves the reaction of 2,3,5,6-tetrafluorophenol with propionyl chloride in the presence of a base such as triethylamine. The reaction yields 2-(2,3,5,6-Tetrafluorophenoxy)propanamide as a white crystalline solid with a high purity.

Scientific Research Applications

2-(2,3,5,6-Tetrafluorophenoxy)propanamide has shown potential applications in various fields of scientific research. In the field of organic chemistry, it has been used as a reagent for the synthesis of various organic compounds. In the field of medicinal chemistry, it has been studied for its potential as a drug candidate due to its ability to inhibit certain enzymes. In the field of materials science, it has been used as a building block for the synthesis of novel materials with unique properties.